Cas no 5042-54-6 (1,3-Benzenediamine,4-methyl-6-(2-phenyldiazenyl)-)

• Product Name: 1,3-Benzenediamine,4-methyl-6-(2-phenyldiazenyl)-
• CAS No: 5042-54-6
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• CID: 368005
• PubChem ID: 78177
• Update Time: 2025-04-19

1,3-Benzenediamine,4-methyl-6-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-methyl-6-(2-phenyldiazenyl)-
• 2,4-diamino-5-methylazobenzene
• 5-(phenylazo)toluene-2,4-diamine
• CHRYSOIDINE RV BASE (C.I. 11320:1)
• 4-methyl-6-phenylazo-benzene-1,3-diamine
• C.I. 11320B
• C.I. Basic Orange 1 (8CI)
• 4-16-00-00565 (Beilstein Handbook Reference)
• 5-Methyl-2,4-diaminoazobenzol
• m-Phenylenediamine, 4-methyl-6-(phenylazo)-
• Toluene-2,4-diamine, 5-(phenylazo)-
• 1,3-Benzenediamine, 4-methyl-6-(2-phenyldiazenyl)-
• starbld0000868
• FT-0623811
• F73833
• AKOS022655912
• BS-46285
• SCHEMBL972790
• NS00081385
• W-110007
• Chrysoidine R Base
• BRN 0748419
• EINECS 225-736-1
• 5042-54-6
• DTXSID4052136
• 1,3-Benzenediamine, 4-methyl-6-(phenylazo)-
• 4-methyl-6-phenyldiazenylbenzene-1,3-diamine
• CCRIS 3858
• Chrysoidine 3RN base
• 4-Methyl-6-(phenylazo)-1,3-benzenediamine
• C.I.Solvent Orange 4
• 4-Methyl-6-(phenyldiazenyl)benzene-1,3-diamine
• JSWCBDPQYMLZPU-UHFFFAOYSA-N
• 4-methyl-6-[(1E)-2-phenyldiazen-1-yl]benzene-1,3-diamine

• Inchi： 1S/C13H14N4/c1-9-7-13(12(15)8-11(9)14)17-16-10-5-3-2-4-6-10/h2-8H,14-15H2,1H3/b17-16+
• InChI Key： JSWCBDPQYMLZPU-WUKNDPDISA-N
• SMILES： NC1C=C(C(=CC=1C)/N=N/C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 226.122
• Monoisotopic Mass: 226.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.0439 (rough estimate)
• Boiling Point: 357.89°C (rough estimate)
• Flash Point: 225.1°C
• Refractive Index: 1.4850 (estimate)